Cas no 2229213-59-4 (tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate
• CAS No: 2229213-59-4
• MF: C₁₄H₁₉FN₂O₃
• MW: 282.310667276382
• CID: 6381798
• PubChem ID: 165824822
• Update Time: 2025-10-28

tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate
• EN300-1883203
• tert-butyl N-[3-(2-aminopropanoyl)-4-fluorophenyl]carbamate
• 2229213-59-4

• Inchi： 1S/C14H19FN2O3/c1-8(16)12(18)10-7-9(5-6-11(10)15)17-13(19)20-14(2,3)4/h5-8H,16H2,1-4H3,(H,17,19)
• InChI Key： MVYOLTFBIDSDKT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C(C)N)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.13797063g/mol
• Monoisotopic Mass: 282.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate

Professional Introduction to Compound with CAS No. 2229213-59-4 and Product Name: *tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate*

Compound with the CAS number 2229213-59-4 and the product name tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of this compound encompasses a combination of a tert-butyl group, a 4-fluorophenyl moiety, and an N-3-(2-aminopropanoyl) substituent. The presence of these specific functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its utilization in synthetic chemistry and medicinal chemistry. The tert-butyl group, known for its steric hindrance properties, plays a crucial role in stabilizing the compound’s three-dimensional configuration, thereby influencing its reactivity and interaction with biological targets.

The 4-fluorophenyl ring is another critical component of this compound, contributing to its electronic properties and potential binding affinity with various biological receptors. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve bioavailability, and modulate pharmacokinetic profiles. In the context of this compound, the fluorine atom in the 4-fluorophenyl group likely contributes to its overall efficacy and selectivity in biological systems.

The N-3-(2-aminopropanoyl) moiety introduces an amine functionality, which is a common feature in many bioactive molecules. Amines are versatile structural elements that can participate in hydrogen bonding, salt formation, and other interactions with biological targets. The specific positioning of this amine group within the molecule suggests potential interactions with proteins, enzymes, or nucleic acids, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. These studies have highlighted the potential of tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate as a lead compound for developing novel therapeutic agents. Specifically, computational analyses have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated its ability to modulate the activity of certain enzymes, suggesting potential applications in treating conditions associated with these enzymatic pathways. For instance, preliminary data indicate that this compound may inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of pro-inflammatory mediators.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions. The introduction of the tert-butyl group was achieved through a nucleophilic substitution reaction, while the attachment of the 4-fluorophenyl ring was accomplished via a palladium-catalyzed cross-coupling reaction. The final step involves the incorporation of the N-3-(2-aminopropanoyl) moiety through an amide bond formation reaction.

The synthetic route employed for the preparation of this compound showcases the ingenuity and precision required in modern pharmaceutical synthesis. Each step was carefully optimized to ensure high yield and purity, minimizing side reactions that could compromise the integrity of the final product. This level of synthetic sophistication is essential for producing compounds that are suitable for further biological evaluation.

The potential applications of this compound extend beyond its role as a lead molecule in drug development. Its unique structural features make it a valuable tool for studying enzyme mechanisms and exploring new chemical space for drug discovery. Researchers are particularly interested in how modifications to this molecule can enhance its potency, selectivity, and pharmacokinetic properties.

The incorporation of fluorine into pharmaceutical compounds is well-documented for its ability to improve drug properties such as lipophilicity, metabolic stability, and binding affinity. In the case of tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate, the fluorine atom is strategically positioned within the 4-fluorophenyl ring, which may contribute to enhanced interactions with biological targets while minimizing off-target effects.

The tert-butyl group serves as a steric shield that can prevent unwanted interactions with non-target molecules. This steric hindrance can also influence solubility and metabolic clearance rates, factors that are critical for determining a drug’s overall efficacy and safety profile. The combination of these structural elements makes this compound an intriguing candidate for further investigation.

As research continues to uncover new therapeutic targets and mechanisms, compounds like tert-butyl N-3-(2-aminopropanoyl)-4-fluorophenylcarbamate will play an increasingly important role in addressing unmet medical needs. The ongoing studies aim to elucidate its full pharmacological potential and explore new avenues for drug development based on its unique chemical properties.